Cisapride

• CAS RN: 104860-73-3
• Molecular Formula: C23H29ClFN3O4
• Molecular Weight: 465.9 g/mol
• IUPAC Name: 4-amino-5-chloro-N-[1-[3-(4-fluorophenoxy)propyl]-3-methoxypiperidin-4-yl]-2-methoxybenzamide
• InChI: InChI=1S/C23H29ClFN3O4/c1-30-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(14-22(20)31-2)9-3-11-32-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)
• InChI Key: DCSUBABJRXZOMT-UHFFFAOYSA-N
• SMILES: COC1CN(CCC1NC(=O)C2=CC(=C(C=C2OC)N)Cl)CCCOC3=CC=C(C=C3)F
• Color/Form: White to slightly biege powde
• Other CAS RN: 81098-60-4
• solubility: Sparingly soluble in methanol. Soluble in acetone; Practically insoluble in water.
• synonyms: 4-AMINO-5-CHLORO-N-{1-[3-(4-FLUOROPHENOXY)PROPYL]-3-METHOXY-4-PIPERIDYL}-2-METHOXYBENZAMIDE

Description

Cisapride is a gastroprokinetic agent that enhances motility in the upper gastrointestinal tract. It acts as a serotonin 5-HT4 receptor agonist and indirectly as a parasympathomimetic, increasing acetylcholine release in the enteric nervous system . Discovered by Janssen Pharmaceuticals in 1980, it has been used to treat gastroesophageal reflux disease and diabetic gastroparesis . due to serious cardiac side effects, its use has been limited or withdrawn in many countries .

Scientific Research Applications

Cisapride has been extensively studied for its applications in various fields:

Chemistry: Used as a model compound in studies involving prokinetic agents and their interactions with serotonin receptors.

Biology: Investigated for its effects on gastrointestinal motility and its potential use in treating motility disorders.

Medicine: Used in clinical trials for treating gastroesophageal reflux disease, diabetic gastroparesis, and chronic constipation.

Industry: Employed in the development of sustained-release drug delivery systems to improve therapeutic efficacy and patient compliance.

Preparation Methods

Cisapride can be synthesized through a series of chemical reactions involving the following steps:

Synthesis of the intermediate: The intermediate compound is prepared by reacting 4-amino-5-chloro-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride.

Formation of this compound: The intermediate is then reacted with ammonia to form this compound.

Industrial production methods involve optimizing these reactions for large-scale synthesis, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

Cisapride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide under acidic conditions.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Substitution reactions involve replacing one functional group with another, such as halogenation using halogenating agents.

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures . Major products formed from these reactions depend on the specific reagents and conditions used .

Mechanism of Action

Cisapride acts by stimulating serotonin 5-HT4 receptors, which increases the release of acetylcholine in the enteric nervous system . This leads to enhanced motility of the upper gastrointestinal tract without stimulating gastric, biliary, or pancreatic secretions . The molecular targets involved include the serotonin 5-HT4 receptors and the myenteric plexus .

Comparison with Similar Compounds

Cisapride is similar to other prokinetic agents like metoclopramide and domperidone, but it has unique properties:

Metoclopramide: Unlike this compound, metoclopramide has central antidopaminergic effects, which can lead to side effects like tardive dyskinesia.

Domperidone: Domperidone also acts as a dopamine antagonist but does not cross the blood-brain barrier, reducing central side effects.

This compound’s uniqueness lies in its selective serotonin 5-HT4 receptor agonism, which provides prokinetic effects without significant central nervous system side effects .

Synthesis routes and methods I

Procedure details

To a solution of 4-amino-5-chloro-2-methoxybenzoic acid (20.2 g) in MIK (250 ml) and triethyl amine (15.3 ml) was slowly dropped ethyl chloroformate (9.6 ml). The reaction mixture was stirred for 30 minutes at room temperature. To the formed mixed anhydride was then added intermediate 2 (28.2 g) and the reaction mixture was stirred for 2 hours at room temperature. Subsequently, the reaction mixture was washed with water (80 ml) and a NaOH solution (6.5% w/v, 50 ml). The organic layer was warmed to 65° C. and methanol (50 ml) and water (8.5 ml) were added. The solution was cooled slowly and stirred for 2 days during which crystallisation occurred, yielding cisapride having a cis/trans ratio higher than 99/1.

Synthesis routes and methods II

Procedure details